![molecular formula C7H14ClNO2 B130500 N-Boc-2-chloroethylamine CAS No. 71999-74-1](/img/structure/B130500.png)
N-Boc-2-chloroethylamine
Overview
Description
N-Boc-2-chloroethylamine, also known as tert-butyl 2-chloroethylcarbamate , is a derivative of 2-chloroethylamine that has been protected with a Boc (tert-butoxycarbonyl) group . It is used as a derivatizing reagent for amino acids, dipeptides, and nucleotides .
Synthesis Analysis
The formation of Boc-protected amines and amino acids, including N-Boc-2-chloroethylamine, is typically conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . The synthesis of N-Boc-2-chloroethylamine involves the reaction of 2-chloroethylamine hydrochloride with triethylamine in dichloromethane under an inert atmosphere .Molecular Structure Analysis
The molecular formula of N-Boc-2-chloroethylamine is C7H14ClNO2 . The InChI key, which is a unique identifier for chemical substances, is VACLTXTYDFLHJW-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
N-Boc-2-chloroethylamine is a liquid at room temperature . Its molecular weight is 179.65 . The compound has a density of 1.070±0.06 g/cm3 and a boiling point of 75℃ at 8 Torr .Scientific Research Applications
Synthesis of Biologically Active Compounds
N-Boc-2-chloroethylamine: is pivotal in synthesizing a wide range of biologically active molecules. Its role in introducing the Boc protecting group to amines is crucial due to their prevalence in bioactive compounds . The Boc group’s stability under catalytic hydrogenolysis and resistance to basic conditions makes it an ideal choice for complex syntheses .
Green Chemistry Applications
The compound has been used in green chemistry approaches for the N-Boc protection of amines. This method is environmentally friendly, utilizing ultrasound irradiation and catalyst-free conditions to achieve selective N-Boc protection with excellent yields . Such sustainable practices are increasingly important in modern chemistry.
Chemoselective Protection in Peptide Synthesis
In peptide chemistry, N-Boc-2-chloroethylamine is used for the chemoselective protection of amines. The stability of tert-butyl carbamates towards basic and nucleophilic attacks makes them highly desirable for protecting groups in complex structures where selectivity is critical .
Use in Deep Eutectic Solvents
The compound’s application extends to its use in deep eutectic solvents (DES), which are a class of green solventsN-Boc-2-chloroethylamine can protect various aromatic and aliphatic amines in DES, offering an eco-friendly and cost-effective solution for N-Boc protection .
Safety And Hazards
N-Boc-2-chloroethylamine is considered hazardous. It has been assigned the signal word “Danger” and is associated with the hazard statements H302, H312, H314, H315, H319, H332, H335, which indicate various hazards including acute toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity .
Future Directions
properties
IUPAC Name |
tert-butyl N-(2-chloroethyl)carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14ClNO2/c1-7(2,3)11-6(10)9-5-4-8/h4-5H2,1-3H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VACLTXTYDFLHJW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00396531 | |
Record name | N-Boc-2-chloroethylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00396531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Boc-2-chloroethylamine | |
CAS RN |
71999-74-1 | |
Record name | N-Boc-2-chloroethylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00396531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-[(tert-Butoxycarbonyl)amino]-2-chloroethane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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